Cas no 848696-60-6 (1H-BENZOTRIAZOLE, 6-(BROMOMETHYL)-1-METHYL-)

1H-BENZOTRIAZOLE, 6-(BROMOMETHYL)-1-METHYL- structure
848696-60-6 structure
Product Name:1H-BENZOTRIAZOLE, 6-(BROMOMETHYL)-1-METHYL-
CAS No:848696-60-6
MF:C8H8BrN3
MW:226.073220252991
CID:3217408
PubChem ID:21882987
Update Time:2025-04-21

1H-BENZOTRIAZOLE, 6-(BROMOMETHYL)-1-METHYL- Chemical and Physical Properties

Names and Identifiers

    • 1H-BENZOTRIAZOLE, 6-(BROMOMETHYL)-1-METHYL-
    • 848696-60-6
    • SCHEMBL282111
    • PYLAZXZBHFHZDM-UHFFFAOYSA-N
    • 6-Bromomethyl-1-methyl-1H-benzotriazole
    • DB-382993
    • 6-(bromomethyl)-1-methyl-1h-benzotriazole
    • Inchi: 1S/C8H8BrN3/c1-12-8-4-6(5-9)2-3-7(8)10-11-12/h2-4H,5H2,1H3
    • InChI Key: PYLAZXZBHFHZDM-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC2=C(C=1)N(C)N=N2

Computed Properties

  • Exact Mass: 224.99016Da
  • Monoisotopic Mass: 224.99016Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30.7Ų
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